Cas no 2172086-51-8 ({5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172086-51-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5895747
• PubChem ID: 165722260
• Update Time: 2025-10-24

{5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172086-51-8
• EN300-1597061

• Inchi： 1S/C12H20N4/c1-8-5-11(8)16-12(6-9-3-4-9)10(7-13-2)14-15-16/h8-9,11,13H,3-7H2,1-2H3
• InChI Key： SSGROJNTGZMUPD-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CC1CC1)C1CC1C

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Biology

{5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, identified by its CAS number 2172086-51-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules known as triazoles, which are heterocyclic aromatic compounds characterized by a three-membered ring containing two nitrogen atoms. The presence of cyclopropyl and methyl substituents in the structure of this compound contributes to its distinct chemical profile and may influence its interactions with biological targets.

The structural motif of {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is particularly noteworthy due to the combination of cyclopropyl rings and a triazole ring. Cyclopropyl groups are known for their stability and rigidity, which can enhance binding affinity to biological targets. Additionally, the triazole ring is a common pharmacophore in drug discovery, often found in molecules with antimicrobial, antiviral, and anti-inflammatory properties. The specific arrangement of these functional groups in this compound suggests potential for diverse biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have indicated that the {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine molecule may interact with proteins involved in signal transduction pathways, making it a promising candidate for further investigation in the development of therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling pathways involving numerous proteins and enzymes. The ability of {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine to modulate these pathways has been suggested by preliminary studies. Specifically, the compound has been shown to inhibit the activity of certain enzymes that play a crucial role in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, the compound may help reduce inflammation and alleviate symptoms associated with various inflammatory conditions.

Another area where this compound shows promise is in the field of cancer research. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. The triazole moiety in {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has been found to exhibit inhibitory effects on several kinases that are overexpressed in cancer cells. These kinases are involved in cell survival and proliferation pathways, making them attractive targets for anti-cancer drugs. By inhibiting these kinases, the compound may help slow down tumor growth and improve outcomes for cancer patients.

The synthesis of {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. One key step in its synthesis involves the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition reaction. This reaction is highly efficient and allows for the introduction of various substituents at specific positions on the triazole ring.

Once synthesized, {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine undergoes rigorous testing to evaluate its safety and efficacy. Preclinical studies are conducted using cell cultures and animal models to assess its biological activity and potential side effects. These studies provide valuable insights into how the compound behaves within living systems and help identify any potential risks or benefits.

The results from preclinical studies have been instrumental in guiding clinical trials designed to evaluate the therapeutic potential of {5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in humans. Clinical trials are conducted in phases, starting with small groups of healthy volunteers to assess safety and dosage levels before moving on to larger groups with specific medical conditions. These trials provide critical data on how well the compound works in treating patients and whether it is safe for widespread use.

In conclusion,{5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS number 2172086-51-8) is a promising compound with significant potential in the field of chemical biology. Its unique structural features make it an attractive candidate for further research into treating inflammatory diseases,cancer,and other medical conditions.Duetoitspotentialbiologicalactivitiesandstructuraldiversity,{thiscompoundisexpectedtocontributegreatlytothedevelopmentofnewtherapeuticagentsandimprovethelivesofpatients worldwide.